Cas no 88167-08-2 (1,6-Hexanedione, 1,6-bis[4-(pentyloxy)phenyl]-)

1,6-Hexanedione, 1,6-bis[4-(pentyloxy)phenyl]- structure
88167-08-2 structure
Product name:1,6-Hexanedione, 1,6-bis[4-(pentyloxy)phenyl]-
CAS No:88167-08-2
MF:C28H38O4
MW:438.598928928375
CID:642599
PubChem ID:3102725

1,6-Hexanedione, 1,6-bis[4-(pentyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanedione, 1,6-bis[4-(pentyloxy)phenyl]-
    • 1,6-bis(4-pentoxyphenyl)hexane-1,6-dione
    • AG-690/09749015
    • DTXSID60389247
    • 1,6-bis[4-(pentyloxy)phenyl]hexane-1,6-dione
    • 88167-08-2
    • Inchi: InChI=1S/C28H38O4/c1-3-5-9-21-31-25-17-13-23(14-18-25)27(29)11-7-8-12-28(30)24-15-19-26(20-16-24)32-22-10-6-4-2/h13-20H,3-12,21-22H2,1-2H3
    • InChI Key: MHCBRILOHYOAEO-UHFFFAOYSA-N
    • SMILES: CCCCCOC1=CC=C(C=C1)C(=O)CCCCC(=O)C2=CC=C(C=C2)OCCCCC

Computed Properties

  • Exact Mass: 438.27700969g/mol
  • Monoisotopic Mass: 438.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 17
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 52.6Ų

1,6-Hexanedione, 1,6-bis[4-(pentyloxy)phenyl]- Related Literature

Additional information on 1,6-Hexanedione, 1,6-bis[4-(pentyloxy)phenyl]-

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